Cas no 1805468-74-9 (3-Chloro-N,4-dimethyl-2-nitroaniline)

• Product Name: 3-Chloro-N,4-dimethyl-2-nitroaniline
• CAS No: 1805468-74-9
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 4789397
• Update Time: 2025-08-02

3-Chloro-N,4-dimethyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N,4-dimethyl-2-nitroaniline

• Inchi： 1S/C8H9ClN2O2/c1-5-3-4-6(10-2)8(7(5)9)11(12)13/h3-4,10H,1-2H3
• InChI Key： FWACDDPZIVVDNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1[N+](=O)[O-])NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8

Additional information on 3-Chloro-N,4-dimethyl-2-nitroaniline

Comprehensive Guide to 3-Chloro-N,4-dimethyl-2-nitroaniline (CAS No. 1805468-74-9): Properties, Applications, and Market Insights

3-Chloro-N,4-dimethyl-2-nitroaniline (CAS No. 1805468-74-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This nitroaniline derivative is known for its unique molecular structure, which includes a chloro group, two methyl groups, and a nitro group attached to an aniline backbone. Its chemical formula is C₈H₉ClN₂O₂, and it is often utilized as an intermediate in the synthesis of more complex molecules. Researchers and manufacturers value this compound for its versatility and potential applications in dye production, agrochemicals, and pharmaceutical research.

The physical and chemical properties of 3-Chloro-N,4-dimethyl-2-nitroaniline make it a compound of interest for various industrial processes. It typically appears as a yellow to light brown crystalline powder with a melting point ranging between 80-85°C. The presence of the nitro group enhances its reactivity, making it a valuable precursor in organic synthesis. Additionally, its solubility in common organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO) facilitates its use in laboratory and industrial settings. The compound's stability under standard conditions ensures its suitability for long-term storage and transportation.

In recent years, the demand for 3-Chloro-N,4-dimethyl-2-nitroaniline has increased due to its role in the development of advanced materials and specialty chemicals. One of the most prominent applications of this compound is in the dye and pigment industry, where it serves as a key intermediate for producing azo dyes. These dyes are widely used in textiles, plastics, and inks, catering to the growing demand for vibrant and durable colorants. Furthermore, the compound's potential in agrochemical formulations has been explored, particularly in the synthesis of herbicides and pesticides that require nitroaniline-based intermediates.

The pharmaceutical industry has also shown interest in 3-Chloro-N,4-dimethyl-2-nitroaniline due to its potential as a building block for active pharmaceutical ingredients (APIs). Researchers are investigating its utility in the synthesis of novel drug candidates, particularly those targeting infectious diseases and metabolic disorders. The compound's ability to undergo various chemical transformations, such as reduction and substitution reactions, makes it a valuable asset in medicinal chemistry. As the global pharmaceutical market continues to expand, the demand for high-quality intermediates like 3-Chloro-N,4-dimethyl-2-nitroaniline is expected to rise.

From a market perspective, 3-Chloro-N,4-dimethyl-2-nitroaniline is gaining traction due to its niche applications and limited availability. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing demand while maintaining high purity standards. The compound's pricing is influenced by factors such as raw material costs, production scale, and regional demand. In regions like North America and Europe, stringent regulatory requirements have led to increased investments in sustainable synthesis methods, further driving the market for this compound.

Environmental and safety considerations are paramount when handling 3-Chloro-N,4-dimethyl-2-nitroaniline. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to minimize risks. It is recommended to store the material in a cool, dry place away from direct sunlight and incompatible substances. Personal protective equipment (PPE), including gloves and safety goggles, should be used during handling to prevent skin contact and inhalation. These precautions align with the broader industry trend toward responsible chemical management and workplace safety.

In conclusion, 3-Chloro-N,4-dimethyl-2-nitroaniline (CAS No. 1805468-74-9) is a versatile and valuable compound with diverse applications across multiple industries. Its role as an intermediate in dye production, agrochemicals, and pharmaceutical research underscores its importance in modern chemistry. As research and development efforts continue to uncover new uses for this compound, its market potential is expected to grow. For businesses and researchers seeking reliable sources of 3-Chloro-N,4-dimethyl-2-nitroaniline, partnering with reputable suppliers is essential to ensure quality and consistency.